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Compound of Interest

Compound Name: 6-chloro-8-methyl-9H-purine

Cat. No.: B183387 Get Quote

Essential Safety and Handling Guide for 6-
chloro-8-methyl-9H-purine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 6-chloro-8-methyl-9H-purine. The following procedural guidance is designed to

answer specific operational questions, ensuring the safety of all laboratory personnel.

Hazard Identification and Classification
6-chloro-8-methyl-9H-purine is a halogenated purine derivative that requires careful handling

due to its potential health hazards. While specific quantitative exposure limits for this

compound have not been established, the available safety data for it and structurally similar

compounds indicate a consistent hazard profile.

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classifications for 6-chloro-8-methyl-9H-purine and its analogs:
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Hazard
Classification

GHS Hazard
Statement

Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
GHS07 Warning

Skin Irritation

(Category 2)

H315: Causes skin

irritation
GHS07 Warning

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
GHS07 Warning

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation
GHS07 Warning

Personal Protective Equipment (PPE) Operational
Plan
Due to the hazardous nature of 6-chloro-8-methyl-9H-purine, a comprehensive personal

protective equipment (PPE) plan is mandatory. The following table outlines the recommended

PPE for handling this compound. Since no specific glove breakthrough time data is available

for 6-chloro-8-methyl-9H-purine, recommendations are based on general resistance of glove

materials to halogenated organic compounds and cytotoxic agents.[1][2]
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PPE Category Item Specification and Use

Hand Protection Chemically Resistant Gloves

Primary Gloves: Nitrile gloves

are suitable for incidental

contact.[3][4] Secondary

Gloves (Double Gloving): For

prolonged handling or when

working with higher

concentrations, double-gloving

with an outer glove of

neoprene or butyl rubber is

recommended for enhanced

protection against a broader

range of chemicals.[2][5][6][7]

Gloves should be changed

immediately if contaminated,

torn, or punctured.

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory where this chemical

is handled. A face shield

should be used in addition to

goggles when there is a splash

hazard.

Body Protection Laboratory Coat

A fully buttoned, long-sleeved

laboratory coat must be worn

to protect skin and personal

clothing from contamination.

Respiratory Protection NIOSH-approved Respirator A respirator is not typically

required when handling small

quantities in a well-ventilated

area or a chemical fume hood.

However, if aerosols may be

generated or if working outside

of a fume hood, a NIOSH-

approved respirator with an

appropriate cartridge for

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://aibonsafety.com/chemical-resistance-guide-the-importance-of-nitrile-gloves/
https://www.esafetysupplies.com/blogs/news/the-complete-guide-to-chemical-resistant-gloves-materials-and-applications
https://www.oxwork.com/en/blog/butyl-gloves-or-nitrile-gloves-what-to-choose-against-chemical-risks
https://www.allsafetyproducts.com/chemical-resistant-neoprene-gloves.html
https://www.gloves-online.com/thegloveguru/2025/06/butyl-gloves
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


organic vapors should be

used.

Experimental Protocol: Safe Handling and Disposal
Adherence to the following step-by-step procedures is critical for minimizing exposure and

ensuring a safe laboratory environment.

Engineering Controls:
Ventilation: All work with 6-chloro-8-methyl-9H-purine, including weighing and solution

preparation, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.[8]

Eyewash and Safety Shower: Ensure that a fully functional eyewash station and safety

shower are readily accessible in the immediate work area.[8]

Administrative Controls:
Training: All personnel must be trained on the hazards of 6-chloro-8-methyl-9H-purine and

the procedures outlined in this guide before handling the compound.

Restricted Access: The area where this chemical is stored and handled should be clearly

marked with appropriate hazard signs, and access should be restricted to authorized

personnel.

Step-by-Step Handling Procedure:
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work surface in the chemical fume hood by lining it with absorbent, plastic-backed paper.

Weighing: Carefully weigh the solid compound on a tared weigh paper or in a container

within the fume hood. Avoid creating dust.

Solution Preparation: Add the solvent to the solid in a closed container and mix gently to

dissolve. If heating is required, use a controlled heating source such as a heating mantle

with a condenser.
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Post-Handling: After handling, decontaminate all surfaces with an appropriate cleaning

agent. Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan:
As a halogenated organic compound, 6-chloro-8-methyl-9H-purine and all contaminated

materials are classified as hazardous waste and must be disposed of accordingly.[8]

Waste Segregation: All solid waste (e.g., contaminated gloves, weigh paper, pipette tips) and

liquid waste (e.g., unused solutions) must be collected in a designated, clearly labeled, and

sealed hazardous waste container. The container should be labeled as "Halogenated

Organic Waste".[8]

Container Management: Waste containers must be kept closed except when adding waste.

Ensure the container is compatible with the waste.

Disposal Request: When the waste container is full, contact your institution's Environmental

Health and Safety (EHS) office to arrange for proper disposal. Do not dispose of this

chemical down the drain or in the regular trash.[8]

Visual Workflow Diagrams
The following diagrams illustrate the key decision-making processes for PPE selection and

waste disposal.
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PPE Selection for Handling 6-chloro-8-methyl-9H-purine

Start: Prepare to handle
6-chloro-8-methyl-9H-purine

Work in a certified
chemical fume hood?

Don standard laboratory PPE:
- Lab coat

- Safety glasses with side shields

Yes

Use NIOSH-approved respirator
with organic vapor cartridge

No

Is there a splash hazard?

Add a face shield

Yes

Select appropriate gloves:
- Single nitrile for incidental contact

- Double glove (nitrile inner, neoprene/butyl outer)
  for extended handling

No

Potential for aerosol generation
or work outside fume hood?

Yes

Proceed with handling

No

Click to download full resolution via product page

Caption: PPE Selection Workflow
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Waste Disposal for 6-chloro-8-methyl-9H-purine

Start: Generate waste containing
6-chloro-8-methyl-9H-purine

Identify waste type:
- Solid (gloves, paper, etc.)

- Liquid (solutions)

Select a designated, compatible,
and leak-proof hazardous waste container

Label container:
'Hazardous Waste'

'Halogenated Organic Waste'
List all contents

Place waste into the container

Securely seal the container
when not in use

Store in a designated, secure
satellite accumulation area

Is the container full?

No, continue to add waste as generated

Contact Environmental Health & Safety (EHS)
for pickup and disposal

Yes

End of disposal process

Click to download full resolution via product page

Caption: Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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